2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-3-methylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-7-9(5-6-11(8)15)10-3-2-4-12(16)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: AKRADEMYSXREPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O)Cl
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID70690396
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261933-55-4

Description

2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% (2-CMP-6-FBA) is an organic compound with a wide range of applications in the field of scientific research. It is a mono-substituted benzoic acid, containing a fluorine atom and a chlorine atom in the ortho-position on the aromatic ring. Due to its unique structure, 2-CMP-6-FBA exhibits a variety of biochemical and physiological effects, making it a useful tool for a wide range of scientific experiments.

Mechanism of Action

2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% acts as a substrate for various enzymes, such as cytochrome P450 and flavin-containing monooxygenases. It is also a substrate for various transporters, such as the organic anion transporter 1 (OAT1) and the organic cation transporter 2 (OCT2). In addition, it can act as an inhibitor of various enzymes, such as cytochrome P450 and flavin-containing monooxygenases.
Biochemical and Physiological Effects
2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. It has also been shown to have anti-inflammatory effects and to reduce the production of pro-inflammatory cytokines. In addition, it has been shown to have anti-oxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% has several advantages for use in scientific experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that 2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% can be toxic in high concentrations, and it should be used with caution in laboratory experiments.

Future Directions

There are several potential future directions for the use of 2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% in scientific research. It could be used to develop new drugs for the treatment of cancer, inflammation, and other diseases. It could also be used to develop new dyes for use in medical imaging and diagnostics. In addition, it could be used to develop new compounds for use in organic synthesis. Finally, it could be used to develop new compounds for use in materials science, such as polymers and nanomaterials.

Synthesis Methods

2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% can be synthesized in a two-step reaction. First, 4-chloro-3-methylphenol is reacted with 6-fluorobenzoic acid in the presence of anhydrous sodium acetate and acetic anhydride. The reaction is heated to a temperature of 120-130°C and maintained at that temperature for 4-5 hours. The product is then purified by column chromatography and recrystallized in ethanol to obtain 2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% in 95% purity.

Scientific Research Applications

2-(4-Chloro-3-methylphenyl)-6-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as cyclic peptides, phenylpropanoids, and thiophenes. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents, anticonvulsants, and anti-cancer agents. In addition, it has been used in the synthesis of various dyes, such as fluorescent dyes, optical brighteners, and photoluminescent dyes.